Cas no 90761-95-8 ((+)-tacamonine)

• Product Name: (+)-tacamonine
• CAS No: 90761-95-8
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 2024376
• PubChem ID: 9971698
• Update Time: 2025-04-21

(+)-tacamonine Chemical and Physical Properties

Names and Identifiers

• (+)-tacamonine
• Tacamonine
• (13R,15R,19R)-13-ethyl-1,11-diazapentacyclo(9.6.2.02,7.08,18.015,19)nonadeca-2,4,6,8(18)-tetraen-17-one
• 90761-95-8
• (13R,15R,19R)-13-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraen-17-one
• SCHEMBL1944441

• Inchi： 1S/C19H22N2O/c1-2-12-9-13-10-17(22)21-16-6-4-3-5-14(16)15-7-8-20(11-12)18(13)19(15)21/h3-6,12-13,18H,2,7-11H2,1H3
• InChI Key： YXXIRYIEQNZFNH-UHFFFAOYSA-N
• SMILES： CCC1CN2CCC3=C4C2C(CC(N4C2C3=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 294.173213330Da
• Monoisotopic Mass: 294.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.683
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tacaman alkaloids Tacaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tacaman alkaloids